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Compound of Interest

Compound Name: Diphenylpropynone

Cat. No.: B1199339

Essential Safety and Logistical Information for the Responsible Disposal of
Diphenylpropynone

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the proper disposal procedures for
diphenylpropynone, ensuring the safety of laboratory personnel and compliance with
regulatory standards.

While a specific Safety Data Sheet (SDS) for diphenylpropynone (CAS No. 7338-94-5) is not
readily available in public databases, the following procedures are based on general best
practices for the disposal of solid, non-reactive organic chemical waste and the limited
available safety information. Diphenylpropynone is classified as an irritant, affecting the eyes
and respiratory system.[1]

Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidance and to ensure compliance with local, state, and federal regulations.

Quantitative Data for Chemical Waste Disposal

The following table summarizes key quantitative parameters often referenced in general
laboratory chemical disposal guidelines. These are not specific to diphenylpropynone but
represent common thresholds.
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Parameter Guideline Source

o 5.5 - 10.5 (for dilute aqueous
pH Range for Drain Disposal ] [2]
solutions)

] ) ] Do not exceed 90% of the
Container Fill Capacity ) [3]
container's volume

Satellite Accumulation Area Up to 1 year for partially filled,
(SAA) Time Limit properly labeled containers

Within 3 days after the
container becomes full

SAA Full Container Removal

Step-by-Step Disposal Protocol for
Diphenylpropynone

This protocol outlines the essential steps for the safe collection, storage, and disposal of
diphenylpropynone waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:
o Eye Protection: Wear chemical safety goggles or glasses.[4]
e Hand Protection: Wear appropriate chemical-resistant gloves.

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if there is a risk of generating dust.

o Lab Coat: A standard lab coat should be worn to prevent skin contact.

¢ Ventilation: Handle the waste in a well-ventilated area, such as a chemical fume hood,
especially when transferring solids.

2. Waste Identification and Segregation:

« |dentify: Clearly identify the waste as "Diphenylpropynone.”
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Segregate: Do not mix diphenylpropynone waste with other chemical waste streams unless
explicitly permitted by your institution's EHS guidelines. In particular, keep it separate from
acids, bases, and oxidizing agents.

. Containment:

Container Selection: Use a designated, compatible, and sealable container for the collection
of solid diphenylpropynone waste. The original product container, if in good condition, is
often a suitable choice. The container must be free of contamination on the outside.

Labeling: Affix a hazardous waste label to the container. The label must include:

[e]

The words "Hazardous Waste"

o

The full chemical name: "Diphenylpropynone"

The CAS Number: "7338-94-5"

[¢]

[¢]

An indication of the hazards (e.g., "Irritant”)

The accumulation start date.

[e]

Closure: Keep the waste container securely closed at all times, except when adding waste.
. Storage in a Satellite Accumulation Area (SAA):

Designated Area: Store the labeled waste container in a designated Satellite Accumulation
Area (SAA). This area should be close to the point of generation and under the control of
laboratory personnel.[3]

Segregation in SAA: Within the SAA, ensure that the diphenylpropynone waste container is
segregated from incompatible materials.

Spill Containment: It is good practice to place waste containers in secondary containment to
prevent spills.

. Arranging for Final Disposal:
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» Contact EHS: Once the waste container is full or has been in the SAA for the maximum
allowed time, contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal contractor to arrange for pickup.

o Documentation: Provide the EHS department or contractor with all necessary information
about the waste, including the chemical name and any known hazards.

Diphenylpropynone Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
diphenylpropynone.
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Start: Diphenylpropynone Waste Generated

:

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

2. Identify as Diphenylpropynone Waste
& Segregate from Incompatibles

3. Place in a Labeled, Compatible,
and Sealed Waste Container

4. Store in Designated
Satellite Accumulation Area (SAA)

Container Full or
Time Limit Reached?

5. Contact EHS for Pickup

End: Proper Disposal by
Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. KAKGELAR =98.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]

e 4. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Proper Disposal of Diphenylpropynone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199339#diphenylpropynone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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